o-Sulfobenzoic acid, ammonium salt
Description
O-Sulfobenzoic acid, ammonium salt, also known as 2-Sulfobenzoic acid ammonium salt, is a white solid that is soluble in water . Its molecular formula is C7H9NO5S and it has a molecular weight of 219.215 .
Synthesis Analysis
The synthesis of o-Sulfobenzoic acid, ammonium salt, involves a series of chemical reactions . The process starts with finely powdered acid ammonium o-sulfobenzoate and dry benzene in a flask. Thionyl chloride is added with stirring. The mixture is gently warmed on a steam bath to evolve gases. After about fifteen hours’ heating, additional dry benzene is added and the heating continued until the evolution of gases ceases. The hot mixture is then filtered, and the solid material, consisting of ammonium chloride, is washed with hot benzene .Chemical Reactions Analysis
In the context of perovskite solar cells, o-Sulfobenzoic acid, ammonium salt, has been used to suppress ion migration and passivate defects . The anions within the salt can be firmly anchored at grain boundaries due to the strong coordination interaction between C=O and/or S=O at both ends of the bulky anion and undercoordinated Pb2+ and/or halide vacancies, along with the hydrogen bond between -OH and formamidinium .Physical And Chemical Properties Analysis
O-Sulfobenzoic acid, ammonium salt, is a white solid that is soluble in water . Its molecular formula is C7H9NO5S and it has a molecular weight of 219.215 .Mechanism of Action
The mechanism of action of o-Sulfobenzoic acid, ammonium salt, particularly in the context of its antimicrobial activity, involves the adsorption of the salt onto and penetration of the cell wall of bacteria. This leads to reactions with lipids or proteins of the cell membrane, resulting in the disorganization of structures and leakage of low molecular weight components .
Safety and Hazards
The safety data sheet for a similar compound, 4-Sulfobenzoic acid monopotassium salt, suggests that it should be handled with care. In case of eye or skin contact, rinse immediately with plenty of water. If inhaled, remove to fresh air. If ingested, drink plenty of water and seek medical attention immediately .
properties
IUPAC Name |
azanium;2-carboxybenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6O5S.H3N/c8-7(9)5-3-1-2-4-6(5)13(10,11)12;/h1-4H,(H,8,9)(H,10,11,12);1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJGXSCHDOCZUNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)S(=O)(=O)[O-].[NH4+] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White solid, soluble in water; [MSDSonline] |
Source
|
| Record name | Ammonium o-sulfobenzoate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/7960 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Ammonium o-carboxybenzenesulfonate | |
CAS RN |
6939-89-5 |
Source
|
| Record name | Benzoic acid, 2-sulfo-, ammonium salt (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6939-89-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2-sulfo-, ammonium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ammonium hydrogen 2-sulphobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.343 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Ammonium 2-sulfobenzoate | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YDE5SHF3ZK | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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